DIHYDRORHODAMINE 123
DIHYDRORHODAMINE 123
DHR is a cell-permeable fluorogenic probe that is used as an indicator of intracellular peroxynitrite formation. It is oxidized by peroxynitrite to the highly fluorescent product rhodamine in vitro. Neither nitric oxide, superoxide, nor hydrogen peroxide alone appear to oxidize DHR. Formation of rhodamine can be monitored by fluorescence spectroscopy using excitation and emission wavelengths of 500 and 536 nm, respectively, or by absorbance spectroscopy at 500 nm (ε = 78,800 M DHR has been used to investigate reactive oxygen intermediates produced by endothelial cells, eosinophils, and reactive microglia.
Brand Name:
Vulcanchem
CAS No.:
109244-58-8
VCID:
VC0035253
InChI:
InChI=1S/C21H18N2O3/c1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20/h2-11,20H,22-23H2,1H3
SMILES:
COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N
Molecular Formula:
C21H18N2O3
Molecular Weight:
346.4 g/mol
DIHYDRORHODAMINE 123
CAS No.: 109244-58-8
Main Products
VCID: VC0035253
Molecular Formula: C21H18N2O3
Molecular Weight: 346.4 g/mol
| CAS No. | 109244-58-8 |
|---|---|
| Product Name | DIHYDRORHODAMINE 123 |
| Molecular Formula | C21H18N2O3 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | methyl 2-(3,6-diamino-9H-xanthen-9-yl)benzoate |
| Standard InChI | InChI=1S/C21H18N2O3/c1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20/h2-11,20H,22-23H2,1H3 |
| Standard InChIKey | FNEZBBILNYNQGC-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N |
| Canonical SMILES | COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N |
| Appearance | Assay:≥98%A crystalline solid |
| Description | DHR is a cell-permeable fluorogenic probe that is used as an indicator of intracellular peroxynitrite formation. It is oxidized by peroxynitrite to the highly fluorescent product rhodamine in vitro. Neither nitric oxide, superoxide, nor hydrogen peroxide alone appear to oxidize DHR. Formation of rhodamine can be monitored by fluorescence spectroscopy using excitation and emission wavelengths of 500 and 536 nm, respectively, or by absorbance spectroscopy at 500 nm (ε = 78,800 M DHR has been used to investigate reactive oxygen intermediates produced by endothelial cells, eosinophils, and reactive microglia. |
| Synonyms | dihydrorhodamine 123 |
| PubChem Compound | 105032 |
| Last Modified | Nov 11 2021 |
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